Cas no 2228828-03-1 (3-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-5-amine
• CAS No: 2228828-03-1
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 5877758
• PubChem ID: 165878942
• Update Time: 2025-06-10

3-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-5-amine
• 2228828-03-1
• EN300-1730615

• Inchi： 1S/C10H11N3O3/c1-14-8-5-12-10(15-2)3-6(8)7-4-9(11)16-13-7/h3-5H,11H2,1-2H3
• InChI Key： YZTFKANPOACDGD-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1C1C=C(N)ON=1)OC

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.4Ų

Additional information on 3-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-5-amine

Comprehensive Overview of 3-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-5-amine (CAS No. 2228828-03-1)

The compound 3-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-5-amine (CAS No. 2228828-03-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring substituted with methoxy groups and an oxazole core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as kinases and GPCRs.

In recent years, the demand for heterocyclic compounds like 3-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-5-amine has surged due to their role in developing small-molecule therapeutics. This compound’s CAS No. 2228828-03-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its oxazole-amine moiety is particularly noteworthy, as it often contributes to enhanced binding affinity and metabolic stability in drug candidates.

The synthesis of 3-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-5-amine involves multi-step organic reactions, including cyclization and functional group transformations. Optimizing its yield and purity is a key focus for chemists, especially in the context of green chemistry trends. With growing interest in sustainable synthesis, researchers are exploring catalytic methods and solvent-free conditions to produce this compound more efficiently.

Another hot topic linked to this compound is its potential in cancer research. Preliminary studies suggest that derivatives of 3-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-5-amine may exhibit anti-proliferative activity against certain cancer cell lines. This aligns with the broader search trends for novel oncology agents and targeted therapies. However, further validation is required to confirm its efficacy and safety profile.

From a commercial perspective, CAS No. 2228828-03-1 is listed in catalogs of specialty chemical suppliers, catering to the needs of pharmaceutical developers and academic labs. Its pricing and availability are often discussed in forums dedicated to chemical sourcing, highlighting its niche but growing market. The compound’s long-tail keyword variations, such as "buy 3-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-5-amine" or "2228828-03-1 supplier," reflect user intent in procurement.

In summary, 3-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-5-amine represents a promising scaffold in modern chemistry. Its applications span drug discovery, material science, and beyond, making it a subject of ongoing investigation. As search queries for heterocyclic building blocks and CAS registry numbers continue to rise, this compound is poised to remain a focal point in scientific and industrial discussions.